Cas no 2228863-50-9 (1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 2228863-50-9
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• CID: 5804531
• PubChem ID: 165717213
• Update Time: 2025-06-25

1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene
• 2228863-50-9
• EN300-1909457

• Inchi： 1S/C13H17Br/c1-10(9-14)12-8-4-6-11-5-2-3-7-13(11)12/h2-3,5,7,10,12H,4,6,8-9H2,1H3
• InChI Key： OCPGTMRUYXHKCD-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 252.05136g/mol
• Monoisotopic Mass: 252.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene

Introduction to 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2228863-50-9)

1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene, identified by its CAS number 2228863-50-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This tetrahydronaphthalene derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of a brominated propyl side chain enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound belongs to the class of tetrahydronaphthalenes, which are known for their stability and versatility in various chemical transformations. The bromine substituent at the propyl group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in drug development. This property has made 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene a subject of extensive interest in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for pharmaceutical applications. Tetrahydronaphthalene derivatives have emerged as promising candidates due to their favorable pharmacokinetic properties and structural flexibility. The specific modification of the propyl chain with a bromine atom allows for further functionalization, enabling the creation of diverse pharmacophores. This adaptability has positioned 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene as a key building block in the design of next-generation therapeutics.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, studies have explored its potential in creating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune the properties of the final product. This has led to several patents and publications highlighting its utility in drug discovery.

The pharmaceutical industry has been particularly keen on exploring derivatives of tetrahydronaphthalenes due to their structural similarity to natural products known for their therapeutic effects. 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene fits well within this paradigm, offering a scaffold that can be modified to exhibit specific biological activities. Recent advancements in computational chemistry have further accelerated the process of designing such derivatives by predicting their binding affinities and pharmacokinetic profiles with high accuracy.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for industrial applications. It can withstand harsh conditions without degradation, ensuring consistent yields in large-scale synthesis. This reliability is critical for pharmaceutical manufacturers who require high-purity intermediates for drug production. The ease with which 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene can be incorporated into complex molecules also underscores its importance as a synthetic intermediate.

In material science, tetrahydronaphthalene derivatives have found applications beyond pharmaceuticals. Their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices. The bromine substituent can be further functionalized to enhance these properties, leading to materials with improved performance characteristics. This dual utility—pharmaceutical and material science—has made 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene a compound of broad interest.

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing waste. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in introducing the bromine atom at the desired position on the propyl chain. These innovations highlight the ongoing efforts to optimize the production process of 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene.

Recent research has also focused on understanding the mechanistic aspects of reactions involving this compound. By elucidating these mechanisms, scientists can better predict reaction outcomes and develop more efficient synthetic routes. For example, studies have investigated how different solvents and catalysts affect the bromination process. Such insights are invaluable for industrial-scale production where efficiency and reproducibility are paramount.

The future prospects for 1-(1-bromopropan-2-yl)-1,2,3,4-tetrahydronaphthalene are promising given its versatility and reactivity. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this one will play an increasingly important role. Their ability to serve as versatile intermediates will continue to drive innovation across multiple scientific disciplines.

In conclusion, 2228863-50-9 remains a cornerstone in synthetic chemistry due to its unique structural features and broad applicability. Its role in pharmaceutical research underscores its importance as a building block for novel therapeutics. As scientific understanding advances，this compound will undoubtedly continue to contribute significantly to both academic research and industrial applications.